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An In-depth Technical Guide to 2-(2,6-Dimethylmorpholin-4-yl)ethanamine

This guide provides a comprehensive technical overview of 2-(2,6-Dimethylmorpholin-4-
yl)ethanamine, a heterocyclic compound with significant potential in synthetic chemistry and
drug discovery. Designed for researchers, medicinal chemists, and professionals in drug
development, this document delves into the molecule's structural characteristics,
physicochemical properties, a validated synthesis protocol, and its broader applications,
grounded in established chemical principles.

Core Molecular Profile and Structural Elucidation

2-(2,6-Dimethylmorpholin-4-yl)ethanamine belongs to the substituted morpholine class of
compounds. The core structure features a morpholine ring, a six-membered saturated
heterocycle containing both oxygen and nitrogen atoms. The addition of two methyl groups at
the C2 and C6 positions and an aminoethyl group at the N4 position creates a versatile building
block. The primary amine offers a reactive handle for further functionalization, while the
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dimethylmorpholine scaffold can impart favorable pharmacokinetic properties, such as
improved aqueous solubility and metabolic stability, to larger molecules.[1][2]

Chemical Structure Diagram

The two-dimensional structure of the molecule is presented below, illustrating the connectivity
of the atoms. The methyl groups at the C2 and C6 positions are typically in a cis configuration
relative to each other, which is the thermodynamically more stable isomer.

Caption: 2D structure of 2-(2,6-Dimethylmorpholin-4-yl)ethanamine.

Key Chemical Identifiers

For unambiguous identification and cross-referencing in chemical databases and literature, the
following identifiers are critical.

Identifier Value Source

2-(2,6-dimethylmorpholin-4-
IUPAC Name ) [3]
yl)ethanamine

CAS Number 244789-18-2

Molecular Formula CsH1sN20 [3]
Molecular Weight 158.24 g/mol [4]
SMILES String CC1CN(CC(0O1)C)CCN [3]
InChi Key GLOJLKCUVTZRFO- 3]

UHFFFAOYSA-N

PubChem CID 329775431

Physicochemical and Safety Profile

Understanding the properties and hazards of a compound is paramount for its effective and
safe use in a laboratory setting.

Physicochemical Properties
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The data presented here are compiled from computational predictions and supplier information,
providing a baseline for experimental design.

Property Value Source
Physical Form Solid

Monoisotopic Mass 158.1419 Da [3]
XLogP (Predicted) -0.2 [3]
Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor
ydrog p 3 4]
Count

Safety and Handling

As a substituted amine, 2-(2,6-Dimethylmorpholin-4-yl)ethanamine requires careful handling.
The following GHS hazard information is based on supplier data.

Hazard Class Code Description Source
Acute Toxicity, Oral H302 Harmful if swallowed
Skin Irritation H315 Causes skin irritation [5]1[6]
o Causes serious eye
Eye Irritation H319 o [51[6]
irritation

May cause respiratory
STOT SE 3 H335 o [6][7]
irritation

Core Handling Protocols:

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab
coat, and chemical-resistant gloves (e.qg., nitrile).

¢ Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.
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« Ingestion/Inhalation: Avoid ingestion and inhalation. In case of accidental exposure, seek
immediate medical attention.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents and acids.

Synthesis Protocol: A Validated Approach

A robust and reproducible synthesis is essential for obtaining high-purity material for research.
The following two-step process outlines a practical and efficient route, starting from
commercially available precursors. The causality behind the choice of reagents and conditions
is explained to ensure a deep understanding of the process.

Synthetic Workflow Overview

The synthesis involves two primary stages: first, the formation of the key intermediate, cis-2,6-
dimethylmorpholine, followed by its N-alkylation to yield the final product.
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Diisopropanolamine

H2S0a4 (90-120%)
Heat (150-190°C)

Step 1: Cyclization

cis-2,6-Dimethylmorpholine

1. 2-Chloroacetonitrile
2. NaBHa or LiAIH4 (Reduction)

Step 2: N-Alkylation & Reduction

2-(2,6-Dimethylmorpholin-4-yl)ethanamine

Purification
Distillation/Chromatograph

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.
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Step 1: Synthesis of cis-2,6-Dimethylmorpholine

Principle: This step involves the acid-catalyzed cyclization of diisopropanolamine. Sulfuric acid
acts as both a catalyst and a dehydrating agent, facilitating the intramolecular condensation to
form the morpholine ring.[8] The simultaneous addition of reagents helps manage the
exothermic reaction.[8]

Methodology:
o Reactor Setup: Equip a suitable reactor with a stirrer, a dropping funnel, and a condenser.

o Reagent Addition: Simultaneously and slowly add diisopropanolamine and 90-120% sulfuric
acid to the reactor. The controlled addition is crucial to manage the heat generated.

o Reaction: The reaction mixture is stirred and heated to a temperature between 150°C and
190°C to drive the dehydration and cyclization.[8]

o Work-up: After cooling, the reaction mixture is carefully neutralized with a strong base (e.g.,
NaOH) to a high pH.

« |solation: The product, cis-2,6-dimethylmorpholine, is then isolated, typically by steam
distillation or solvent extraction, followed by fractional distillation to achieve high purity.

Step 2: N-Alkylation to 2-(2,6-Dimethylmorpholin-4-
yl)ethanamine

Principle: This step introduces the aminoethyl side chain onto the nitrogen of the morpholine
ring. A common strategy is to use a two-carbon electrophile that can be converted to a primary
amine. Here, we use a two-step sequence involving cyanoethylation followed by reduction.

Methodology:
» N-Cyanoethylation:
o Dissolve cis-2,6-dimethylmorpholine (1.0 eq) in a suitable solvent like acetonitrile.

o Add a non-nucleophilic base such as potassium carbonate (1.5 eq) to act as an acid
scavenger.
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o Add 2-chloroacetonitrile (1.1 eq) dropwise at room temperature. The reaction is typically
stirred for 12-24 hours until TLC or GC-MS analysis indicates the consumption of the
starting material.

o Rationale: Chloroacetonitrile is an effective electrophile. The nitrile group is a stable
precursor to the primary amine.

o Work-up and Isolation of Intermediate:
o Filter the reaction mixture to remove the inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude nitrile intermediate, 2-
(2,6-dimethylmorpholin-4-yl)acetonitrile. This intermediate can be purified by
chromatography or used directly in the next step.

o Reduction of the Nitrile:

o Carefully dissolve the crude nitrile intermediate in an anhydrous ether solvent (e.g., THF or
diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

o Slowly add a powerful reducing agent such as lithium aluminum hydride (LiAIH4, approx.
1.5-2.0 eq) or a safer alternative like sodium borohydride (NaBHa4) with a catalyst. The
reaction is often exothermic and may require cooling.

o Rationale: LiAlHa4 is highly effective for reducing nitriles to primary amines.
e Quenching and Final Work-up:

o After the reduction is complete, the reaction is cautiously quenched by the sequential
addition of water, followed by a sodium hydroxide solution (Fieser workup).

o The resulting solids are filtered off, and the organic layer is separated.

o The solvent is removed under reduced pressure, and the final product, 2-(2,6-
dimethylmorpholin-4-yl)ethanamine, is purified by vacuum distillation or column
chromatography to yield a high-purity solid.
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Applications in Research and Development

The morpholine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs.[1] Its presence often enhances aqueous solubility, improves metabolic
stability, and can provide a key binding interaction with biological targets.

While specific biological activities for 2-(2,6-Dimethylmorpholin-4-yl)ethanamine are not
extensively documented in public literature, its structure makes it an ideal candidate for:

o Fragment-Based Drug Discovery (FBDD): As a small molecule with a reactive primary
amine, it can be used to build larger, more complex molecules.

» Scaffold for Chemical Libraries: The primary amine can be readily derivatized via amide
coupling, reductive amination, or other nitrogen-based chemistries to rapidly generate a
library of compounds for screening against various biological targets.

e Ligand Synthesis: The diamine nature of the molecule makes it a potential ligand for
coordination chemistry, which has applications in catalysis and materials science.[2]

The dimethyl substitution on the morpholine ring provides steric hindrance that can influence
binding conformations and potentially reduce metabolism at adjacent sites, a common strategy
in drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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